Cas no 2228579-39-1 (1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile)

1-(5-Bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with bromo and chloro groups, coupled with a cyclobutane-carbonitrile moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and chloro substituents enhance its utility in cross-coupling reactions, while the nitrile group offers further functionalization potential. Its rigid cyclobutane ring contributes to steric constraints, which can influence selectivity in target molecule construction. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and electronic properties. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile structure
2228579-39-1 structure
Product Name:1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile
CAS No:2228579-39-1
MF:C10H8BrClN2
MW:271.540920257568
CID:6452832
PubChem ID:165645898
Update Time:2025-06-14

1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile
    • 2228579-39-1
    • EN300-1908549
    • Inchi: 1S/C10H8BrClN2/c11-8-5-14-9(12)4-7(8)10(6-13)2-1-3-10/h4-5H,1-3H2
    • InChI Key: AJQRBQXZBULJTG-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=CC=1C1(C#N)CCC1)Cl

Computed Properties

  • Exact Mass: 269.95594g/mol
  • Monoisotopic Mass: 269.95594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 36.7Ų

1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile Pricemore >>

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Additional information on 1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(5-Bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228579-39-1)

The compound 1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228579-39-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and agrochemical development. Its unique structural features, including the cyclobutane ring and pyridine backbone, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, particularly in targeting kinase inhibitors and other therapeutic agents.

One of the key reasons for the growing interest in 1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile is its role in the development of next-generation pharmaceuticals. With the rise of personalized medicine and targeted therapies, compounds like this are essential for creating molecules that can interact with specific biological pathways. The bromo and chloro substituents on the pyridine ring provide excellent reactivity, enabling further functionalization to tailor the compound for specific applications.

In addition to its pharmaceutical applications, CAS No. 2228579-39-1 is also explored in agrochemical research. The demand for novel pesticides and herbicides with improved efficacy and environmental safety has led to increased scrutiny of heterocyclic compounds like this one. Its nitrile group offers a versatile handle for further chemical modifications, making it a promising candidate for developing new crop protection agents.

The synthesis and characterization of 1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure high purity and precise structural confirmation, which are critical for its use in high-stakes applications. Researchers often search for detailed synthetic protocols and analytical data for this compound, highlighting the need for accessible and accurate information.

Another area of interest is the compound's potential in material science. The combination of a cyclobutane ring and a pyridine moiety opens doors to novel polymers and coatings with unique properties. As industries seek sustainable and high-performance materials, CAS No. 2228579-39-1 could play a pivotal role in innovation.

From a commercial perspective, the availability and scalability of 1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile are critical considerations. Suppliers and manufacturers are often queried about bulk pricing, custom synthesis options, and regulatory compliance. Ensuring consistent quality and supply chain transparency is essential for meeting the demands of global research and development efforts.

In summary, 1-(5-bromo-2-chloropyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228579-39-1) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile make it a focal point for ongoing research, driven by the need for innovative solutions in these fields. As interest grows, so does the demand for comprehensive and reliable information about this compound.

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